2-((2-Methylpiperidin-1-yl)sulfonyl)ethanamine 2-((2-Methylpiperidin-1-yl)sulfonyl)ethanamine
Brand Name: Vulcanchem
CAS No.:
VCID: VC20137163
InChI: InChI=1S/C8H18N2O2S/c1-8-4-2-3-6-10(8)13(11,12)7-5-9/h8H,2-7,9H2,1H3
SMILES:
Molecular Formula: C8H18N2O2S
Molecular Weight: 206.31 g/mol

2-((2-Methylpiperidin-1-yl)sulfonyl)ethanamine

CAS No.:

Cat. No.: VC20137163

Molecular Formula: C8H18N2O2S

Molecular Weight: 206.31 g/mol

* For research use only. Not for human or veterinary use.

2-((2-Methylpiperidin-1-yl)sulfonyl)ethanamine -

Specification

Molecular Formula C8H18N2O2S
Molecular Weight 206.31 g/mol
IUPAC Name 2-(2-methylpiperidin-1-yl)sulfonylethanamine
Standard InChI InChI=1S/C8H18N2O2S/c1-8-4-2-3-6-10(8)13(11,12)7-5-9/h8H,2-7,9H2,1H3
Standard InChI Key IRFWRGQABNUXHB-UHFFFAOYSA-N
Canonical SMILES CC1CCCCN1S(=O)(=O)CCN

Introduction

2-((2-Methylpiperidin-1-yl)sulfonyl)ethanamine is a chemical compound that has garnered attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound combines a piperidine ring with a sulfonyl group, which contributes to its reactivity and potential interactions with biological targets.

Synthesis Methods

The synthesis of 2-((2-Methylpiperidin-1-yl)sulfonyl)ethanamine typically involves several steps, including the reaction of sulfonyl chloride with ethanamine. The specific conditions and starting materials may vary depending on the desired purity and availability of reagents.

Comparison with Similar Compounds

Compound NameStructureUnique Features
2-(2-Methylpiperidin-1-yl)ethanamineBase structure with an amine groupLack of sulfonyl group
Ethyl 3-(4-(2-methylpiperidin-1-yl)sulfonyl)benzamido)benzofuran-2-carboxylateContains benzofuran core; potential for diverse interactionsMore complex structure with benzofuran
Bis(2-chloroethyl)amineKnown for its use in chemotherapy; nitrogen mustard agentChemotherapeutic applications, lacks piperidine ring
2-ChloroethylamineUsed as a derivatizing reagent; simpler structureVersatile in synthetic organic chemistry, lacks sulfonyl group

Safety and Handling

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